Cas no 3775-61-9 (5-ethyl-1,3,4-oxadiazol-2-amine)

5-ethyl-1,3,4-oxadiazol-2-amine structure
3775-61-9 structure
Product Name:5-ethyl-1,3,4-oxadiazol-2-amine
CAS No:3775-61-9
MF:C4H7N3O
MW:113.117880105972
MDL:MFCD02671890
CID:321998
PubChem ID:343487
Update Time:2025-04-19

5-ethyl-1,3,4-oxadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Oxadiazol-2-amine,5-ethyl-
    • 2-Amino-5-ethyl-1,3,4-oxadiazol
    • 5-ethyl-1,3,4-oxadiazol-2-amine
    • 5-ETHYL-1,3,4-OXADIAZOL-2YLAMINE
    • 5-ETHYL-1,3,4-OXADIAZOL-2-YLAMINE
    • 2-amino-5-ethyl-1,3,4-oxadiazole
    • 5-ethyl-1,3,4-oxadiazole-2-ylamine
    • F2182-0121
    • DTXSID50321893
    • SY079753
    • EN300-233902
    • BB 0238383
    • Z285233906
    • NSC382942
    • NSC 382942
    • AKOS000123072
    • 5-Ethyl-[1,3,4]oxadiazol-2-ylamine
    • CHEMBL4520233
    • PB21808
    • MFCD02671890
    • XHSTYRIUVMKGDX-UHFFFAOYSA-N
    • NSC-382942
    • FT-0620369
    • LS-09395
    • SCHEMBL368774
    • 5-ethyl-1,3,4-oxadiazol-2-ylamine, AldrichCPR
    • 3775-61-9
    • A899643
    • 5-Ethyl-1,3,4-oxadiazole-2-amine
    • VT1414
    • DTXCID20273012
    • 2-NH2-5-ET-1,3,4-oxadiazole
    • ALBB-027369
    • 1,3,4-Oxadiazol-2-amine, 5-ethyl-
    • MDL: MFCD02671890
    • Inchi: 1S/C4H7N3O/c1-2-3-6-7-4(5)8-3/h2H2,1H3,(H2,5,7)
    • InChI Key: XHSTYRIUVMKGDX-UHFFFAOYSA-N
    • SMILES: O1C(N)=NN=C1CC

Computed Properties

  • Exact Mass: 113.05900
  • Monoisotopic Mass: 113.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 77.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Topological Polar Surface Area: 64.9A^2

Experimental Properties

  • Density: 1.206
  • Boiling Point: 235.3°Cat760mmHg
  • Flash Point: 96.1°C
  • Refractive Index: 1.52
  • PSA: 64.94000
  • LogP: 0.79540

5-ethyl-1,3,4-oxadiazol-2-amine Security Information

  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn

5-ethyl-1,3,4-oxadiazol-2-amine Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-ethyl-1,3,4-oxadiazol-2-amine Pricemore >>

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